![molecular formula C19H21BrN2O3S B2735184 4-bromo-N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide CAS No. 951573-18-5](/img/structure/B2735184.png)
4-bromo-N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, tert-Butyl 4-[(E)-But-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole . The synthesis involved several steps including formylation, reduction, protection, and olefination .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed in various studies. For example, the crystal structure of tert-butyl (2-(4-oxo-2-thioxo-1,4-dihydroquinolin-3(2H)-yl)ethyl)carbamate was reported in a study .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For instance, the protodeboronation of pinacol boronic esters utilizing a radical approach has been reported .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, tert-Butyl bromoacetate is a liquid with a refractive index of 1.445 and a density of 1.321 g/mL at 25 °C .Scientific Research Applications
Antitumor Activity
A novel synthesis pathway leading to tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety has been explored, showcasing compounds with significant in vitro antitumor activity. Notably, certain derivatives outperformed the reference drug Doxorubicin in efficacy, demonstrating the potential of these compounds in cancer treatment (Alqasoumi et al., 2010).
Photodynamic Therapy for Cancer
Research into new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base revealed their high singlet oxygen quantum yield. These properties make them promising candidates for Type II photosensitizers in photodynamic therapy, offering a novel approach to cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Molecular Interactions with Human Carbonic Anhydrases
A study focused on molecular interactions between human carbonic anhydrases (hCAs) and a novel class of benzenesulfonamides led to the discovery of compounds with significant inhibition for hCA VII, a target for therapeutic intervention in various diseases. This research underscores the importance of structural modifications for achieving selectivity and potency in drug development (Bruno et al., 2017).
Transfer Hydrogenation Catalysts
The synthesis and characterization of half-sandwich ruthenium complexes containing aromatic sulfonamides bearing pyridinyl rings were reported. These complexes exhibit excellent catalytic activity in the transfer hydrogenation of acetophenone derivatives, illustrating their potential in synthetic organic chemistry (Dayan et al., 2013).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-bromo-N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN2O3S/c1-2-3-12-22-18-10-7-16(13-14(18)4-11-19(22)23)21-26(24,25)17-8-5-15(20)6-9-17/h5-10,13,21H,2-4,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INSZNDWNMJKBRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.